1,1'-[Oxybis(methyleneselanyl)]bis(4-methoxybenzene)

• CAS No.: 82745-60-6
• Molecular Formula: C16H18O3Se2
• Molecular Weight: 416.3 g/mol
• IUPAC Name: 1-methoxy-4-[(4-methoxyphenyl)selanylmethoxymethylselanyl]benzene
• InChI: InChI=1S/C16H18O3Se2/c1-17-13-3-7-15(8-4-13)20-11-19-12-21-16-9-5-14(18-2)6-10-16/h3-10H,11-12H2,1-2H3
• InChI Key: NYYLWXGUKDEGAZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)[Se]COC[Se]C2=CC=C(C=C2)OC

Description

1,1’-[Oxybis(methyleneselanyl)]bis(4-methoxybenzene) is an organic compound that features a unique structure with selenium atoms bridging two methoxybenzene groups

Preparation Methods

The synthesis of 1,1’-[Oxybis(methyleneselanyl)]bis(4-methoxybenzene) typically involves the reaction of 4-methoxybenzyl chloride with sodium selenide in the presence of a suitable solvent. The reaction proceeds through a nucleophilic substitution mechanism, where the selenium atoms replace the chlorine atoms, forming the desired compound. Industrial production methods may involve optimizing reaction conditions such as temperature, solvent choice, and reaction time to maximize yield and purity.

Chemical Reactions Analysis

1,1’-[Oxybis(methyleneselanyl)]bis(4-methoxybenzene) undergoes various chemical reactions, including:

Oxidation: The selenium atoms can be oxidized to form selenoxides or selenones, depending on the oxidizing agent and conditions used.

Reduction: The compound can be reduced to form selenides or diselenides.

Substitution: The methoxy groups can be substituted with other functional groups through electrophilic aromatic substitution reactions.

Common reagents used in these reactions include hydrogen peroxide for oxidation, sodium borohydride for reduction, and various electrophiles for substitution reactions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1,1’-[Oxybis(methyleneselanyl)]bis(4-methoxybenzene) has several scientific research applications:

Chemistry: It is used as a precursor for synthesizing other selenium-containing compounds.

Biology: The compound’s selenium content makes it a potential candidate for studying selenium’s biological roles and effects.

Medicine: Research is ongoing to explore its potential as an antioxidant or anticancer agent due to selenium’s known biological activities.

Industry: It may be used in the development of advanced materials with unique electronic or optical properties.

Mechanism of Action

The mechanism of action of 1,1’-[Oxybis(methyleneselanyl)]bis(4-methoxybenzene) involves its interaction with biological molecules through its selenium atoms. Selenium can form selenoproteins, which play crucial roles in various biological processes, including antioxidant defense and redox regulation. The compound may also interact with cellular pathways involved in oxidative stress and apoptosis, contributing to its potential therapeutic effects.

Comparison with Similar Compounds

1,1’-[Oxybis(methyleneselanyl)]bis(4-methoxybenzene) can be compared with other selenium-containing compounds such as:

Dibenzyl diselenide: Similar in structure but lacks the methoxy groups, which may affect its reactivity and biological activity.

Selenomethionine: An amino acid derivative with selenium, used in biological studies and as a dietary supplement.